Cas no 2229137-86-2 (3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol
• CAS No: 2229137-86-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6122944
• PubChem ID: 165641586
• Update Time: 2025-10-29

3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol
• EN300-1783678
• 2229137-86-2

• Inchi： 1S/C9H11N3O3/c10-9(3-7(13)4-9)8-2-1-6(5-11-8)12(14)15/h1-2,5,7,13H,3-4,10H2
• InChI Key： XXSPNNLOKNRVCY-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CN=2)[N+](=O)[O-])(C1)N

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol (CAS No: 2229137-86-2)

3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol is a significant compound in the field of medicinal chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2229137-86-2, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure incorporates a cyclobutane ring substituted with an amino group and a 5-nitropyridine moiety, which together contribute to its distinct chemical and pharmacological properties.

The cyclobutane ring is a key feature in this molecule, providing rigidity that can influence binding interactions with biological targets. The presence of the amino group at the 3-position enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 5-nitropyridine substituent introduces electronic and steric effects that can modulate the compound's activity. These structural elements make 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing new drugs. The nitropyridine moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Research has shown that nitropyridines can exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this moiety into 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol suggests potential therapeutic applications in these areas.

In addition to its structural significance, 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol has been explored in several preclinical studies. These studies have focused on evaluating its interaction with target proteins and assessing its potential as a lead compound for drug development. Preliminary results indicate that this compound demonstrates favorable binding affinity to certain enzymes and receptors, which are implicated in various diseases. This suggests that further optimization of the structure could lead to the development of potent and selective therapeutic agents.

The synthesis of 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group and the nitropyridine substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol is further enhanced by its solubility and bioavailability characteristics. These properties are critical for determining the compound's suitability for clinical translation. Studies have shown that modifications to the molecular structure can significantly impact solubility and absorption rates, making it essential to optimize these parameters for effective drug delivery.

Future research directions for 3-amino-3-(5-nitropyridin-2-yl)cyclobutan-1-ol include exploring its mechanism of action and evaluating its efficacy in animal models. By understanding how this compound interacts with biological targets at the molecular level, researchers can identify opportunities for further optimization. Additionally, computational modeling techniques can be employed to predict potential side effects and optimize dosing regimens.

The broader implications of studying compounds like 3-amino-3-(5-nitropyridin-2-y c c lobutan -1 -ol (CAS No: 2229137 -86 -2) are significant for advancing drug discovery efforts worldwide. As the demand for novel therapeutic agents continues to grow, compounds with unique structural features like this one offer hope for developing innovative treatments for various diseases. The collaborative efforts of chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible medical breakthroughs.